N-1,3-benzodioxol-5-yl-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H12N2O6/c18-15(8-21-12-4-2-11(3-5-12)17(19)20)16-10-1-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,16,18)
• InChI Key: QCCXPGGGVZTMGK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H12N2O6
• Molecular Weight: 316.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-1,3-Benzodioxol-5-yl-2-(4-nitrophenoxy)acetamide involves complex chemical reactions, often catalyzed by metal complexes. For instance, the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide in one pot catalyzed by Pd(II)-complexes represents a relevant process. This method highlights the importance of catalysts and solvent choice in directing product selectivity and yield (A. Vavasori, Marco Capponi, L. Ronchin, 2023).

Molecular Structure Analysis

The molecular structure of compounds like N-1,3-Benzodioxol-5-yl-2-(4-nitrophenoxy)acetamide often features complex interactions such as intramolecular hydrogen bonding, affecting their overall stability and reactivity. For example, N-Benzyl-2-(2-bromophenyl)-2-(2-nitrophenoxy)acetamide demonstrates how intramolecular N—H⋯O hydrogen-bond interactions influence the coplanarity of molecular structures (Huoming Li, Jin-Long Wu, 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often highlight the influence of substituents on the reactivity of the acetamide group and its interactions with other functional groups. The synthesis and subsequent reactions of derivatives like N-(4-(6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene-2-yl)phenyl)acetamide showcase the complexity of such molecules and their potential for forming structures with unique properties (H. Kiyani, M. Ardyanian, 2012).

Physical Properties Analysis

The physical properties of compounds structurally related to N-1,3-Benzodioxol-5-yl-2-(4-nitrophenoxy)acetamide, such as solubility, melting point, and crystalline structure, are influenced by their molecular geometry and intermolecular forces. Research into compounds like 3-Acetamido-4-(cyclooctylamino)nitrobenzene provides insight into how structural features affect these properties (J. González-Platas, C. Ruiz-Pérez, M. Torres, C. Yanes, 1997).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for functionalization, are key areas of investigation. Studies on compounds like N,N-Diethyl-(R)-[3-(2-aminopropyl)-1H-indol-7-yloxy]acetamide explore these aspects, offering insights into the behavior of complex organic molecules under various synthetic conditions (M. Ikunaka, S. Kato, and Daisuke Sugimori, Yasuhiro Yamada, 2007).

Future Directions

The future directions for “N-1,3-benzodioxol-5-yl-2-(4-nitrophenoxy)acetamide” and similar compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules. They may serve as a template for the development of new anticancer agents.